Cas no 925633-57-4 (2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one)

• Product Name: 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one
• CAS No: 925633-57-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 2133248
• PubChem ID: 11735829
• Update Time: 2025-05-19

2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-methyl-1H-Pyrazol-5-ol
• 2-(3,4-dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one
• 2-(3,4-Dimethylphenyl)-1,2-dihydro-5-methyl-3H-pyrazol-3-one
• 2-(3,4-dimethylphenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2-(3,4-dimethylphenyl)-1,2-dihydro-5-methyl-
• AK117652
• 2-(3,4-Dimethyl-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one
• 1-(3,4-Dimethylphenyl)-3-methyl-5-pyrazolone
• 2-(3,4-dimethylphenyl)-5-methyl-1H-pyrazol-3-one
• 1H-Pyrazol-5-ol, 1-
• AKOS025394595
• 2AK83UFD4X
• AKOS005555749
• CS-0153002
• 2-(3,4-dimethylphenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
• 277299-70-4
• HBWBJCSXUJIDGN-UHFFFAOYSA-N
• NZIOWLDKKHIQHG-UHFFFAOYSA-N
• DIH003; 2-(3,4-dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one; 2-(3,4-Dimethylphenyl)-1,2-dihydro-5-methyl-3H-pyrazol-3-one; 1-(3,4-dimethylphenyl)-3-methyl-3-pyrazolin-5-one;
• STK621934
• AS-19752
• SCHEMBL407942
• 2-(3,4-Dimethylphenyl)-5-methyl- 1H-pyrazol-3(2H)-one
• 925633-57-4
• DTXSID90471326
• AC-24708
• MFCD09795980
• SCHEMBL407138
• CLA29970
• AKOS002278983
• STK356566
• UNII-2AK83UFD4X
• DA-31279
• J-503088
• D5064
• 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one

• Inchi： 1S/C12H14N2O/c1-8-4-5-11(6-9(8)2)14-12(15)7-10(3)13-14/h4-7,13H,1-3H3
• InChI Key： HBWBJCSXUJIDGN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one

2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one

Introduction to 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one

The compound 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one (CAS No. 925633-57-4) is a heterocyclic organic compound with a pyrazolone skeleton. This structure is characterized by a pyrazole ring fused with a ketone group, making it a member of the pyrazolone family. The molecule also features a substituted phenyl group at the 2-position and a methyl group at the 5-position of the pyrazole ring. These substituents contribute to the compound's unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Structural Analysis and Synthesis

The synthesis of 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one involves the formation of the pyrazole ring through condensation reactions. Typically, this is achieved by reacting an aldehyde or ketone with an amine derivative in the presence of an acid catalyst. The specific substituents on the phenyl ring (the 3,4-dimethyl groups) are introduced during the synthesis process to tailor the compound's properties for desired applications.

Recent advancements in synthetic methodologies have enabled more efficient and selective routes for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels. Additionally, green chemistry principles have been incorporated into some synthesis protocols to minimize environmental impact.

Chemical Properties and Applications

2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one exhibits several notable chemical properties that make it valuable in various industries. Its pyrazole ring imparts aromaticity and stability, while the ketone group contributes to its reactivity in certain chemical transformations. The methyl groups on both the phenyl ring and pyrazole ring enhance lipophilicity, which is advantageous for applications requiring good solubility in organic solvents.

In the pharmaceutical industry, this compound has been explored as a potential lead molecule for drug development. Its structure resembles certain bioactive compounds known for their anti-inflammatory or antioxidant properties. Recent studies have focused on modifying its substituents to improve bioavailability and efficacy while reducing potential side effects.

In agrochemicals, 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one has shown promise as a precursor for herbicides or fungicides. Its ability to inhibit specific enzymes or pathways in target organisms makes it a candidate for developing more effective agricultural chemicals with reduced environmental impact.

Recent Research Findings

Recent research has delved into the biological activity of 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one, particularly its role as a potential therapeutic agent. Studies conducted in vitro have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest that the compound could be developed into a novel anti-inflammatory or neuroprotective agent.

Additionally, computational chemistry approaches have been employed to predict the compound's interactions with various biological targets. Molecular docking studies have revealed potential binding affinities with proteins implicated in neurodegenerative diseases such as Alzheimer's disease. This has sparked interest in further exploring its therapeutic potential through preclinical studies.

Another area of recent research involves the use of 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one as a building block for constructing more complex heterocyclic frameworks. By incorporating this compound into larger molecular structures, chemists aim to create molecules with enhanced functionality and selectivity for specific applications.

Conclusion

Overall, 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one (CAS No. 925633-57-4) is a versatile compound with significant potential across multiple industries. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and application possibilities, this compound is poised to play an increasingly important role in advancing scientific innovation.